Cas no 140126-96-1 (2,2-Difluoropentanoic acid)

• Product Name: 2,2-Difluoropentanoic acid
• CAS No: 140126-96-1
• MF: C₅H₈F₂O₂
• MW: 138.112628936768
• MDL: MFCD11007686
• CID: 903013
• PubChem ID: 21899109
• Update Time: 2025-06-13

2,2-Difluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoropentanoic acid
• ACMC-20mzea
• AG-A-24018
• CTK0H0397
• 2,2-Difluoro-pentanoic acid
• EN300-222798
• 140126-96-1
• DIXONZOTEIIZKO-UHFFFAOYSA-N
• DTXSID40619716
• SCHEMBL249345
• CS-0445730
• Pentanoic acid, 2,2-difluoro-
• MFCD11007686
• AT13009
• AKOS006303935

• MDL： MFCD11007686
• Inchi： 1S/C5H8F2O2/c1-2-3-5(6,7)4(8)9/h2-3H2,1H3,(H,8,9)
• InChI Key： DIXONZOTEIIZKO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CCC)F

Computed Properties

• Exact Mass: 138.04900
• Monoisotopic Mass: 138.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 1.50640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2,2-Difluoropentanoic acid

Comprehensive Overview of 2,2-Difluoropentanoic Acid (CAS No. 140126-96-1): Properties, Applications, and Industry Insights

2,2-Difluoropentanoic acid (CAS No. 140126-96-1) is a fluorinated carboxylic acid with growing significance in pharmaceutical and agrochemical research. As a fluorinated building block, this compound has garnered attention due to its unique physicochemical properties, including enhanced metabolic stability and lipophilicity—attributes critical for modern drug design. The presence of two fluorine atoms at the alpha position distinguishes it from non-fluorinated analogs, making it a valuable intermediate in small-molecule synthesis.

In recent years, the demand for fluorinated compounds like 2,2-difluoropentanoic acid has surged, driven by trends in precision medicine and sustainable chemistry. Researchers frequently search for "fluorinated carboxylic acids in drug discovery" or "CAS 140126-96-1 applications," reflecting its relevance in optimizing bioavailability and target selectivity. Its role in proteolysis-targeting chimeras (PROTACs) and enzyme inhibitors further underscores its versatility.

The synthesis of 2,2-difluoropentanoic acid typically involves electrophilic fluorination or nucleophilic substitution of precursor molecules. Advanced techniques such as flow chemistry have been explored to improve yield and reduce waste, aligning with the green chemistry movement. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a key factor for pharmaceutical-grade applications.

Beyond pharmaceuticals, 2,2-difluoropentanoic acid finds utility in material science, particularly in designing fluorinated polymers with enhanced thermal and chemical resistance. Industry queries like "fluorinated acids for coatings" highlight its potential in creating durable, high-performance materials. Additionally, its derivatives are investigated for crop protection agents, addressing the need for eco-friendly agrochemicals.

Regulatory and safety profiles of CAS 140126-96-1 are well-documented, emphasizing proper handling under standard laboratory protocols. While not classified as hazardous, its storage recommendations include inert atmospheres to prevent degradation. This aligns with broader discussions on "safe handling of fluorinated organics"—a frequent concern among industrial users.

In conclusion, 2,2-difluoropentanoic acid exemplifies the intersection of innovation and practicality in fluorine chemistry. Its multifaceted applications—from life sciences to advanced materials—position it as a compound of enduring interest. As research continues to uncover new roles for fluorinated molecules, CAS 140126-96-1 remains a focal point for scientific and industrial advancement.